Cas no 2418668-10-5 ((9H-fluoren-9-yl)methyl N-{[3-azido-4-methyl-5-(piperazin-1-yl)phenyl]methyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{[3-azido-4-methyl-5-(piperazin-1-yl)phenyl]methyl}carbamate
• CAS No: 2418668-10-5
• MF: C₂₇H₂₈N₆O₂
• MW: 468.550225257874
• CID: 5767177
• PubChem ID: 165775789
• Update Time: 2025-07-19

(9H-fluoren-9-yl)methyl N-{[3-azido-4-methyl-5-(piperazin-1-yl)phenyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2418668-10-5
• (9H-fluoren-9-yl)methyl N-{[3-azido-4-methyl-5-(piperazin-1-yl)phenyl]methyl}carbamate
• EN300-26629255

• Inchi： 1S/C27H28N6O2/c1-18-25(31-32-28)14-19(15-26(18)33-12-10-29-11-13-33)16-30-27(34)35-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,14-15,24,29H,10-13,16-17H2,1H3,(H,30,34)
• InChI Key： CQEQPNVJIPHXOU-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C(C)=C(C=1)N1CCNCC1)N=[N+]=[N-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.22737416g/mol
• Monoisotopic Mass: 468.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 68Ų

Additional information on (9H-fluoren-9-yl)methyl N-{[3-azido-4-methyl-5-(piperazin-1-yl)phenyl]methyl}carbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-{[3-azido-4-methyl-5-(piperazin-1-yl)phenyl]methyl}carbamate (CAS: 2418668-10-5)

The compound (9H-fluoren-9-yl)methyl N-{[3-azido-4-methyl-5-(piperazin-1-yl)phenyl]methyl}carbamate (CAS: 2418668-10-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluorenylmethyloxycarbonyl (Fmoc) protecting group, an azido functionality, and a piperazine moiety, has shown promising potential in various applications ranging from drug discovery to bioconjugation chemistry.

Recent studies have focused on the synthetic utility of this compound as a versatile building block for the development of novel pharmaceutical agents. The presence of both the azido group and the piperazine ring in its structure makes it particularly valuable for click chemistry applications and as a scaffold for the design of targeted drug delivery systems. Researchers have successfully employed this compound in the synthesis of complex molecular architectures through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, demonstrating its efficacy in bioconjugation strategies.

In the context of drug discovery, investigations into the biological activity of derivatives based on this scaffold have revealed interesting pharmacological properties. The piperazine moiety, known for its prevalence in CNS-active drugs, combined with the Fmoc-protected amine functionality, provides opportunities for the development of novel neuroactive compounds. Recent in vitro studies have shown that certain derivatives exhibit promising binding affinities to various neurotransmitter receptors, suggesting potential applications in neurological disorder treatments.

The stability and reactivity profile of 2418668-10-5 have been extensively characterized in recent publications. Studies have demonstrated that the compound maintains excellent stability under standard storage conditions while retaining high reactivity in targeted chemical transformations. This balance between stability and reactivity makes it particularly valuable for pharmaceutical applications where controlled release or targeted activation is desired.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of producing this compound and its derivatives. Novel catalytic systems and optimized reaction conditions have been reported, significantly enhancing the yield and purity of the final product. These developments have important implications for scaling up production for potential commercial applications.

Looking forward, researchers are exploring the application of this compound in the development of PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies. The unique combination of functional groups in its structure makes it particularly suitable for such applications, with preliminary results showing promising protein degradation efficiency in cellular models.

In conclusion, (9H-fluoren-9-yl)methyl N-{[3-azido-4-methyl-5-(piperazin-1-yl)phenyl]methyl}carbamate represents a versatile and valuable compound in modern chemical biology and pharmaceutical research. Its unique structural features and demonstrated applications in drug discovery and bioconjugation chemistry position it as an important tool for future therapeutic development. Continued research into its properties and applications is expected to yield further significant discoveries in the coming years.